Cas no 2138022-10-1 (5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole)

• Product Name: 5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole
• CAS No: 2138022-10-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5807164
• PubChem ID: 165863587
• Update Time: 2025-07-03

5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole
• EN300-1076986
• 5-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole
• 2138022-10-1

• Inchi： 1S/C10H11N3O/c1-3-12-10(8-5-11-6-13-8)7-2-4-14-9(1)7/h2,4-6,10,12H,1,3H2,(H,11,13)
• InChI Key： PYIZYYRCAYQZTN-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1=CN=CN1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.8Ų

Additional information on 5-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole

5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole (CAS No. 2138022-10-1): A Comprehensive Overview

5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole, with the CAS number 2138022-10-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities. The compound's structure includes a fused furo[3,2-c]pyridine ring system and an imidazole moiety, which together contribute to its potential therapeutic applications.

The furo[3,2-c]pyridine ring system is a versatile scaffold that has been extensively studied for its diverse biological activities. This ring system is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The imidazole moiety, on the other hand, is a well-known functional group that is often found in bioactive molecules due to its ability to form hydrogen bonds and participate in metal coordination. The combination of these two structural elements in 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole results in a molecule with a high potential for developing new therapeutic agents.

Recent studies have highlighted the potential of 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. A recent study published in Cancer Research reported that 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents.

The pharmacokinetic properties of 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole have also been extensively investigated. Studies have shown that this compound has favorable absorption and distribution profiles when administered orally or intravenously. Its ability to penetrate tissues and reach target sites effectively makes it an attractive candidate for further development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

The synthetic route for 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole has been optimized to ensure high yields and purity. The synthesis typically involves several steps starting from readily available starting materials. Key reactions include the formation of the furo[3,2-c]pyridine ring system through cyclization reactions and the subsequent coupling with an imidazole derivative. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely accessible to researchers in the field.

In conclusion, 5-{4H,5H,6H,7H-furo^3,2-cpyridin-4-yl}-1H-imidazole (CAS No. 2138022-10-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both academic and industrial settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.